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Application Notes
17-Dimethylaminoethylamino-17-demethoxygeldanamycin (17-DMAG) is a water-soluble

analog of the Hsp90 inhibitor 17-AAG. Its favorable pharmaceutical properties, including good

bioavailability, make it a valuable tool for in vivo studies targeting the Hsp90 protein chaperone.

[1][2] Hsp90 is critical for the stability and function of numerous client proteins involved in cell

signaling, proliferation, and survival.[1] Inhibition of Hsp90 by 17-DMAG leads to the

degradation of these client proteins, making it a promising agent for cancer research and other

therapeutic areas.[1][3]

This document provides a detailed protocol for the preparation of 17-DMAG for in vivo studies,

along with a summary of reported dosages and a diagram of the relevant signaling pathway.

Data Presentation
Table 1: In Vivo Dosage and Administration of 17-DMAG
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Animal
Model

Administrat
ion Route

Vehicle
Dosage
Range

Dosing
Schedule

Reference

Mouse

(Melanoma

Xenograft)

Intravenous

(IV) / Oral

(PO)

Water or

Saline

7.5 - 15

mg/kg/day

Days 1-3, 8-

10, 13-17 or

Days 1-5, 8-

12

[4]

Mouse

(Pancreatic

Carcinoma

Xenograft)

Oral (PO) Saline
6.7 - 10

mg/kg

Twice daily

for 5 days

Mouse

(Leishmaniasi

s)

Intraperitonea

l (IP)

5% Glucose

Solution
20 mg/kg/day Daily [5]

Mouse

(Leishmaniasi

s)

Intraperitonea

l (IP)

5% Glucose

Solution
30 mg/kg Every 2 days [5]

Mouse

(Leishmaniasi

s)

Intraperitonea

l (IP)

5% Glucose

Solution
50 mg/kg Every 5 days [5]

Human

(Advanced

Malignancies)

Intravenous

(IV)
Not specified 21 mg/m²

Twice weekly

in 4-week

cycles

[6]

Human

(Advanced

Solid Tumors)

Intravenous

(IV)
Not specified 16 mg/m²

Daily for 5

days every 3

weeks

[1]

Human

(Advanced

Solid Tumors)

Intravenous

(IV)
Not specified 25 mg/m²

Daily for 3

days every 3

weeks

[1]
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Protocol: Preparation of 17-DMAG Dosing Solution (for a
10 mg/kg dose in mice)
This protocol describes the preparation of a 1 mg/mL 17-DMAG solution, suitable for

administering a 10 mg/kg dose to a 20g mouse in a 200 µL injection volume. Adjustments can

be made based on the desired dosage and administration volume.

Materials:

17-DMAG hydrochloride (powder)

Sterile isotonic saline (0.9% NaCl) or Phosphate-Buffered Saline (PBS)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Sterile pipette tips

Vortex mixer

Sterile syringe filters (0.22 µm)

Sterile syringes and needles for administration

Procedure:

Calculate the required amount of 17-DMAG:

To prepare 1 mL of a 1 mg/mL solution, weigh out 1 mg of 17-DMAG powder using a

calibrated analytical balance.

For larger volumes, scale the amount of 17-DMAG and vehicle accordingly. It is advisable

to prepare a slight excess to account for any loss during filtration and handling.

Dissolution of 17-DMAG:
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Aseptically transfer the weighed 17-DMAG powder into a sterile microcentrifuge tube or

vial.

Add the desired volume of sterile saline or PBS to the tube. For 1 mg of 17-DMAG, add 1

mL of vehicle.

Cap the tube securely and vortex thoroughly for 1-2 minutes, or until the powder is

completely dissolved. 17-DMAG is water-soluble, so it should dissolve readily in aqueous

vehicles.[4]

Sterile Filtration:

To ensure the sterility of the dosing solution for in vivo administration, filter the prepared

17-DMAG solution through a 0.22 µm sterile syringe filter into a new sterile tube or vial.

Draw the solution into a sterile syringe, attach the sterile filter to the syringe tip, and then

dispense the solution through the filter into the final sterile container.

Storage and Handling:

It is recommended to prepare the dosing solution fresh on the day of use.[4]

If short-term storage is necessary, store the solution at 2-8°C and protect it from light. The

stability of the solution under these conditions should be validated.

Administration:

Before administration, gently mix the solution.

For a 10 mg/kg dose in a 20g mouse, draw up 200 µL of the 1 mg/mL solution into a sterile

syringe fitted with an appropriate gauge needle for the chosen route of administration

(e.g., 27-30G for intraperitoneal or intravenous injection).

Ensure the administration volume is appropriate for the animal model and route of

injection.

Mandatory Visualization
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17-DMAG Mechanism of Action via Hsp90 Inhibition
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Caption: Hsp90 inhibition by 17-DMAG.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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